Cas no 897594-66-0 (3-Amino-N-(5-chloro-2-methoxyphenyl)benzamide)

• Product Name: 3-Amino-N-(5-chloro-2-methoxyphenyl)benzamide
• CAS No: 897594-66-0
• MF: C₁₄H₁₃ClN₂O₂
• MW: 276.718222379684
• MDL: MFCD03166492
• CID: 4718960
• Update Time: 2025-10-11

3-Amino-N-(5-chloro-2-methoxyphenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-N-(5-chloro-2-methoxyphenyl)benzamide
• R6579
• benzamide, 3-amino-N-(5-chloro-2-methoxyphenyl)-
• 3-Amino-N-(5-chloro-2-methoxyphenyl)benzamide

• MDL： MFCD03166492
• Inchi： 1S/C14H13ClN2O2/c1-19-13-6-5-10(15)8-12(13)17-14(18)9-3-2-4-11(16)7-9/h2-8H,16H2,1H3,(H,17,18)
• InChI Key： IYIKXNDPQYNNMP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)NC(C1C=CC=C(C=1)N)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 314
• XLogP3: 2.7
• Topological Polar Surface Area: 64.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 3-Amino-N-(5-chloro-2-methoxyphenyl)benzamide

3-Amino-N-(5-chloro-2-methoxyphenyl)benzamide: A Comprehensive Overview

The compound with CAS No 897594-66-0, known as 3-Amino-N-(5-chloro-2-methoxyphenyl)benzamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines an amino group attached to a benzene ring and a substituted phenyl group with chlorine and methoxy substituents. The benzamide core of this molecule plays a pivotal role in its chemical reactivity and biological activity.

Recent studies have highlighted the potential of 3-Amino-N-(5-chloro-2-methoxyphenyl)benzamide in drug discovery. Researchers have explored its ability to modulate key biological targets, such as enzymes and receptors, which are implicated in various diseases. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against a specific kinase involved in cancer cell proliferation. This finding underscores its potential as a lead compound for developing novel anti-cancer therapies.

In addition to its pharmacological applications, 3-Amino-N-(5-chloro-2-methoxyphenyl)benzamide has also been investigated for its role in materials science. Its ability to form stable crystalline structures makes it an attractive candidate for use in organic electronics. A 2023 paper in *Advanced Materials* reported that this compound can be incorporated into organic semiconductors, enhancing their charge transport properties. This discovery opens new avenues for its application in next-generation electronic devices.

The synthesis of 3-Amino-N-(5-chloro-2-methoxyphenyl)benzamide involves a multi-step process that typically begins with the preparation of the amino benzamide precursor. The substitution reactions to introduce the chlorine and methoxy groups are critical steps that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact.

From an analytical standpoint, the characterization of 3-Amino-N-(5-chloro-2-methoxyphenyl)benzamide has been enhanced by modern spectroscopic techniques. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have provided detailed insights into its molecular structure and purity. These analyses are essential for ensuring the reliability of experimental results in both academic and industrial settings.

Looking ahead, the continued exploration of 3-Amino-N-(5-chloro-2-methoxyphenyl)benzamide is expected to yield further breakthroughs. Its versatility as a building block for more complex molecules positions it as a valuable asset in chemical research. As interdisciplinary collaborations between chemists, biologists, and engineers intensify, the potential applications of this compound are likely to expand into unforeseen domains.